Cas no 478248-10-1 ((4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone)

• Product Name: (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone
• CAS No: 478248-10-1
• CID: 4653819
• Update Time: 2025-06-07

(4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROPHENYL)(4-([(4-CHLOROPHENYL)SULFANYL]METHYL)-4-HYDROXYPIPERIDINO)METHANONE
• (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone

Additional information on (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone

Introduction to (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone (CAS No. 478248-10-1)

(4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone, with the CAS number 478248-10-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a chlorophenyl group, a sulfanylmethyl moiety, and a hydroxypiperidino ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone is C₂₁H₂₁Cl₂NO₂S, and its molecular weight is approximately 398.36 g/mol. The compound's structure can be visualized as a combination of aromatic and heterocyclic components, which are interconnected through a carbonyl group. This intricate arrangement of functional groups imparts specific chemical properties and reactivity patterns that are crucial for its biological interactions.

In recent years, (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone has been the subject of numerous scientific studies aimed at elucidating its pharmacological profile. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play critical roles in cell signaling and regulation.

A study published in the Journal of Medicinal Chemistry highlighted the ability of (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone to selectively inhibit the activity of protein kinase C (PKC). PKC is a family of serine/threonine kinases that are involved in a wide range of cellular processes, including inflammation, cell proliferation, and apoptosis. The selective inhibition of PKC by this compound suggests its potential use in the treatment of diseases characterized by aberrant PKC activity, such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in activated immune cells. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone have also been studied to assess its suitability for clinical applications. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed following oral administration and has a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity in preclinical studies, further supporting its potential for safe use in humans.

In the context of drug development, the synthesis and optimization of (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone have been areas of active research. Chemists have explored various synthetic routes to improve the yield and purity of this compound. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions to construct the complex scaffold efficiently. These synthetic advancements not only enhance the availability of the compound for research but also pave the way for large-scale production if it progresses to clinical trials.

Clinical trials are essential for validating the therapeutic efficacy and safety of new compounds like (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone. While preclinical data are promising, further studies are needed to confirm these findings in human subjects. Phase I trials typically focus on assessing safety and determining optimal dosing regimens, while Phase II trials evaluate efficacy in specific patient populations. If these trials yield positive results, Phase III trials will be conducted to gather more extensive data on safety and efficacy before seeking regulatory approval.

In conclusion, (4-Chlorophenyl)(4-{(4-chlorophenyl)sulfanylmethyl}-4-hydroxypiperidino)methanone (CAS No. 478248-10-1) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential as an inhibitor of protein kinase C and its anti-inflammatory effects make it an attractive candidate for further development in medicinal chemistry and pharmacology. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for potential breakthroughs in disease treatment.